Cas no 104108-88-5 (hex-3-ene-1-thiol)

• Product Name: hex-3-ene-1-thiol
• CAS No: 104108-88-5
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 6400261
• PubChem ID: 14899156
• Update Time: 2025-06-08

hex-3-ene-1-thiol Chemical and Physical Properties

Names and Identifiers

• hex-3-ene-1-thiol
• EN300-1763243
• SCHEMBL10366683
• SCHEMBL126838
• 104108-88-5

• Inchi： 1S/C6H12S/c1-2-3-4-5-6-7/h3-4,7H,2,5-6H2,1H3/b4-3+
• InChI Key： ROLNNHGYLSXDRV-ONEGZZNKSA-N
• SMILES： SCC/C=C/CC

Computed Properties

• Exact Mass: 116.06597156g/mol
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų

Additional information on hex-3-ene-1-thiol

Hex-3-ene-1-thiol: A Comprehensive Overview

Hex-3-ene-1-thiol, also known by its CAS number 104108-88-5, is a sulfur-containing organic compound with the molecular formula C6H10S. This compound is characterized by its thiol functional group (-SH) and an unsaturated double bond, making it a valuable molecule in various chemical and biochemical applications. The compound's structure, which includes a six-carbon chain with a double bond at the 3rd position and a thiol group at the first position, contributes to its unique chemical properties and reactivity.

The synthesis of hex-3-ene-1-thiol can be achieved through several methods, including the hydrolysis of corresponding thioketones or via the reaction of alkenes with thiols under specific conditions. Recent advancements in catalytic processes have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. These improvements are particularly significant for industrial applications where large-scale production is required.

Hex-3-ene-1-thiol has found extensive use in the field of materials science, particularly in the development of advanced polymers and coatings. Its thiol group allows for strong covalent bonding, making it an ideal component in adhesives and sealants. Moreover, the compound's double bond enables participation in polymerization reactions, leading to materials with enhanced mechanical properties. Recent studies have explored its potential in creating bio-inspired materials that mimic natural structures, such as spider silk or mussel adhesion proteins.

In the realm of biochemistry, hex-3-ene-1-thiol has shown promise as a precursor for bioactive molecules. Its ability to undergo various nucleophilic reactions makes it a versatile building block for synthesizing peptides, oligonucleotides, and other biomolecules. Researchers have also investigated its role in enzymatic reactions, particularly in sulfur-containing enzymes where thiol groups play a critical role in catalytic activity.

The environmental impact of hex-3-ene-1-thiol has been a subject of recent research. Studies have demonstrated its biodegradability under certain conditions, suggesting that it may be less harmful to ecosystems compared to other synthetic chemicals. However, further investigations are needed to fully understand its long-term effects and potential risks.

In conclusion, hex-3-ene-1-thiol, with its unique chemical properties and diverse applications, remains a focal point in both academic research and industrial development. As new synthesis methods and applications emerge, this compound continues to play a pivotal role in advancing materials science, biochemistry, and environmental chemistry.